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Compound of Interest |

Compound Name: N-(2-Chloroethyl)-N-ethylaniline
CAS No.: 92-49-9
Cat. No.: B1582821
- 7

Reactivity, Synthesis, and Applications in Dye
Chemistry
Executive Summary

N-(2-Chloroethyl)-N-ethylaniline (CAS 92-49-9) is a critical bifunctional intermediate in the
synthesis of cationic azo dyes and pharmaceutical scaffolds.[1] Structurally, it is a
monofunctional nitrogen mustard, characterized by an ethyl group and a 2-chloroethyl chain
attached to an aniline nitrogen. Its industrial value lies in its "latent” electrophilicity; under
neutral conditions, it is relatively stable, but under specific thermal or alkaline conditions, it
cyclizes to form a highly reactive aziridinium ion. This intermediate allows for facile
quaternization with tertiary amines, a key step in producing cationic dyes like Basic Red 18.
However, this same mechanism classifies it as a potential alkylating agent with significant
toxicity, requiring rigorous containment protocols.

Chemical Identity & Physical Properties[1][2][3][4]

The compound exists as a low-melting solid or viscous liquid depending on purity and ambient
temperature. It is lipophilic and practically insoluble in water, but soluble in common organic
solvents (ethanol, benzene, dichloromethane).

Table 1: Physicochemical Specifications
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Property Value Notes
N-(2-Chloroethyl)-N- Also: N-Ethyl-N-
IUPAC Name . .
ethylaniline chloroethylaniline
CAS Number 92-49-9 Precursor (Alcohol): 92-50-2
Molecular Formula C10H14CIN
Molecular Weight 183.68 g/mol
Melting Point 45.5-46.5°C Standard state
Boiling Point 251 - 253 °C Decomposition likely at high T
Density ~1.1 g/cm3 Estimated
" Soluble in EtOH, DCM, _
Solubility Insoluble in water
Toluene
Colorless to pale yellow Darkens upon oxidation/light
Appearance S
solid/liquid exposure

Mechanistic Chemistry: The Aziridinium Intermediate

The core reactivity of N-(2-Chloroethyl)-N-ethylaniline is driven by Neighboring Group
Participation (NGP). The lone pair on the aniline nitrogen is capable of intramolecular
nucleophilic attack on the [3-carbon of the chloroethyl group, displacing the chloride ion.

This results in the formation of a transient, strained ethylenimonium (aziridinium) ion. This
cationic species is a potent electrophile, reacting rapidly with external nucleophiles (Nu~) such
as amines, water (hydrolysis), or biological macromolecules (DNA alkylation).

Diagram 1: Mechanism of Aziridinium Formation and
Nucleophilic Attack

Nitrogen Lone Pair Transition State

Attacks B-Carbon (Intramolecular Attack) Cl- Departure
/ \ Nucleophile (Nu:)
N-(2-Chloroethyl)-N-ethylaniline . Aziridinium lon Ring Opening Quaternized Product
(Ground State) =TT oo Cl-Attack (Reversible) _________—————- (Reactive Electrophile) (e.g., Dye Intermediate)
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Caption: The intramolecular cyclization of the chloroethyl group forms a reactive aziridinium
cation, the active species for subsequent alkylation reactions.

Key Insight: The rate of aziridinium formation is pH-dependent. In acidic media, the aniline
nitrogen is protonated (ammonium form), preventing lone pair participation and stabilizing the
compound. In neutral/basic media, the free base rapidly cyclizes.

Synthesis & Manufacturing Protocols

The industrial synthesis is a two-step process starting from N-ethylaniline.[2] The process must
be conducted in glass-lined or stainless steel reactors to prevent corrosion from HCI
generation.

Step 1: Hydroxyethylation
Reaction: N-Ethylaniline + Ethylene Oxide
N-Ethyl-N-hydroxyethylaniline (CAS 92-50-2)

» Reagents: N-Ethylaniline (1.0 eq), Ethylene Oxide (1.05 eq), Taurine or Acetic Acid
(Catalyst).

e Protocol:

o

Charge autoclave with N-ethylaniline and catalyst. Purge with Nitrogen.[3]

Heat to 100°C.

[¢]

o

Slowly feed Ethylene Oxide while maintaining temperature <135°C (Exothermic).

o

Hold at 133°C for 4 hours to ensure completion.

o

Cool to 40°C and vent. Yield is typically >99%.

Step 2: Chlorination

Reaction: N-Ethyl-N-hydroxyethylaniline + Thionyl Chloride
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N-(2-Chloroethyl)-N-ethylaniline + SOz + HCI

e Reagents: N-Ethyl-N-hydroxyethylaniline (1.0 eq), Thionyl Chloride (SOCIz, 1.1 eq), Solvent
(Benzene, Toluene, or Dichloroethane).

e Protocol:

o Dissolve the hydroxyethyl intermediate in dry solvent (e.g., Toluene) in a reactor equipped
with a scrubber for HCI/SO:z gases.

o Cool to 0-5°C.
o Add Thionyl Chloride dropwise, maintaining temperature <10°C.

o Once addition is complete, warm to room temperature, then reflux (approx. 80°C) for 2—3
hours to drive off SO2.

o Workup: Cool mixture. Wash with dilute NaHCOs to neutralize residual acid (Caution: Gas
evolution).

o Dry organic layer over MgSOa4 and concentrate under reduced pressure.

o Purification: Recrystallization from ethanol or vacuum distillation (if liquid).

Diagram 2: Synthesis Pathway[4]
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Caption: Two-step industrial synthesis route converting N-ethylaniline to the chloroethyl
derivative via a hydroxyethyl intermediate.

Applications in Dye Synthesis: Basic Red 18

The primary application of N-(2-Chloroethyl)-N-ethylaniline is as the "coupling component”
for cationic azo dyes.[1] A classic example is C.l. Basic Red 18.[1][2][5][6][7]

Synthesis Logic:

e Quaternization: The chloroethyl group is reacted with a tertiary amine (e.g., trimethylamine)
to introduce a permanent positive charge. This water-solubilizing cationic group is essential
for dyeing acrylic fibers (polyacrylonitrile).

e Coupling: The quaternized aniline is then coupled with a diazonium salt.
Experimental Protocol (Basic Red 18 Type):
e Quaternization:

o Dissolve N-(2-Chloroethyl)-N-ethylaniline in acetonitrile or water/alcohol mix.[5]
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o Add excess Trimethylamine (gas or solution).[5]
o Heat in a pressure vessel at 80—100°C.[5]

o Result: Quaternary ammonium salt (N-Ethyl-N-[2-(trimethylammonium)ethyl]aniline
chloride).

¢ Diazotization:

o React 2-Chloro-4-nitroaniline with Sodium Nitrite (NaNO3z) in HCI at 0-5°C to form the
diazonium salt.

e Azo Coupling:
o Add the diazonium solution to the quaternary ammonium salt solution (buffered to pH 4-5).

o The azo dye precipitates as a dark red solid.

Safety, Toxicology, and Handling

Hazard Classification:
» Acute Toxicity: High. Toxic if swallowed (H301) or in contact with skin (H311).

o Skin Corrosion: Causes severe irritation; potential vesicant (blistering agent) due to mustard-
like activity.

» Carcinogenicity: Suspected mutagen due to alkylating capability.
Handling Protocols:
o PPE: Double nitrile gloves, full face shield, and chemically resistant suit (Tyvek).

o Containment: All weighing and transfer must occur inside a certified Fume Hood or
Glovebox.

» Decontamination: Spills should be neutralized with a solution of 10% Sodium Thiosulfate
(nucleophilic scavenger) followed by soapy water. The thiosulfate opens the aziridinium ring,
rendering it harmless.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1172434
https://www.benchchem.com/product/b1172434
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

References

National Center for Biotechnology Information. (2025). PubChem Compound Summary for
CID 7093, N-(2-Chloroethyl)-N-ethylaniline. Retrieved from [Link]

Organic Syntheses. (1929).[8] n-Butyryl Chloride (Thionyl Chloride General Procedure). Org.
Synth. 9, 32. Retrieved from [Link]

Wikipedia. (2025). N-Ethyl-N-(2-chloroethyl)aniline. Retrieved from [Link][1][5][6]

Goldstein, S., et al. (1988).[9] Formation and degradation of 1-(ethyl)-1-(2-hydroxyethyl)
aziridinium chloride. J Neurosci Methods. 23(2):101-5.[9] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1582821#n-2-chloroethyl-n-ethylaniline-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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